Cas no 663171-12-8 (2-Bromo-1-ethyl-1H-imidazole)

• Product Name: 2-Bromo-1-ethyl-1H-imidazole
• CAS No: 663171-12-8
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD16687638
• CID: 1088345
• PubChem ID: 51072292
• Update Time: 2025-10-30

2-Bromo-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-ethyl-1H-imidazole
• 2-BROMO-1-ETHYL-1H-IMIDAZOLE XHCL
• 2-bromo-1-ethyl-1H-imidazole(SALTDATA: HCl 0.03C6H14)
• 2-bromo-1-ethylimidazole
• CS-0188399
• KRTIATFLKKNABS-UHFFFAOYSA-N
• SCHEMBL4509139
• MFCD16687638
• AT15593
• AKOS011417585
• BS-53058
• EN300-61160
• 663171-12-8
• DB-338146

• MDL： MFCD16687638
• Inchi： 1S/C5H7BrN2/c1-2-8-4-3-7-5(8)6/h3-4H,2H2,1H3
• InChI Key： KRTIATFLKKNABS-UHFFFAOYSA-N
• SMILES： BrC1=NC=CN1CC

Computed Properties

• Exact Mass: 173.97926g/mol
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

2-Bromo-1-ethyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromo-1-ethyl-1H-imidazole

Research Brief on 2-Bromo-1-ethyl-1H-imidazole (CAS: 663171-12-8): Recent Advances and Applications

2-Bromo-1-ethyl-1H-imidazole (CAS: 663171-12-8) is a halogenated imidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a building block in medicinal chemistry and drug discovery. Recent studies have explored its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors, antiviral agents, and antimicrobial therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromo-1-ethyl-1H-imidazole as a key intermediate in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive bromo group for palladium-catalyzed cross-coupling reactions, enabling efficient construction of diverse imidazole-containing scaffolds. The resulting compounds showed promising activity against B-cell malignancies, with several derivatives advancing to preclinical evaluation. This work underscores the compound's importance in targeted cancer therapy development.

In the realm of antiviral research, a recent publication in ACS Infectious Diseases (2024) reported the incorporation of 2-Bromo-1-ethyl-1H-imidazole into novel nucleoside analogues targeting RNA-dependent RNA polymerase. The ethyl substitution at the N1 position was found to enhance membrane permeability while maintaining favorable metabolic stability. Molecular docking studies revealed that these modifications improved binding interactions with conserved polymerase domains, leading to compounds with broad-spectrum activity against flaviviruses, including Dengue and Zika viruses.

From a synthetic chemistry perspective, advances in continuous flow chemistry have enabled safer and more efficient handling of 2-Bromo-1-ethyl-1H-imidazole, as described in a 2023 Organic Process Research & Development article. The researchers developed a telescoped synthesis approach that minimizes isolation of the potentially hazardous brominated intermediate while maintaining high purity (>99%) and yield (85%). This technological improvement addresses previous challenges associated with large-scale production and handling of this reactive compound.

Emerging applications in radiopharmaceuticals have also been reported, with 2-Bromo-1-ethyl-1H-imidazole serving as a precursor for the synthesis of 18F-labeled imaging agents. A recent study in the Journal of Nuclear Medicine (2024) demonstrated its utility in preparing PET tracers targeting tumor-associated macrophages. The ethyl group was found to provide optimal pharmacokinetics for in vivo imaging, with improved tumor-to-background ratios compared to previous analogues.

In conclusion, 2-Bromo-1-ethyl-1H-imidazole (CAS: 663171-12-8) continues to be a valuable tool in medicinal chemistry, with recent research expanding its applications across multiple therapeutic areas. The compound's unique chemical properties enable diverse structural modifications that can be tailored for specific biological targets. Future research directions may focus on further optimizing its synthetic accessibility and exploring novel derivatives with improved pharmacological profiles. These developments position this imidazole derivative as an important building block for next-generation drug discovery efforts.